Cas no 650601-30-2 (Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl-)

Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl- structure
650601-30-2 structure
Product Name:Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl-
CAS No:650601-30-2
MF:C16H16Br2O2
MW:400.105043411255
CID:408961
PubChem ID:71377472
Update Time:2025-04-19

Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-[2-(5-bromo-2-hydroxy-3-methylphenyl)ethyl]-6-methylphenol
    • DTXSID30800111
    • 2,2'-(Ethane-1,2-diyl)bis(4-bromo-6-methylphenol)
    • 650601-30-2
    • Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl-
    • Inchi: 1S/C16H16Br2O2/c1-9-5-13(17)7-11(15(9)19)3-4-12-8-14(18)6-10(2)16(12)20/h5-8,19-20H,3-4H2,1-2H3
    • InChI Key: WFANNOCRROQJDW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C=1)CCC1C=C(C=C(C)C=1O)Br)O

Computed Properties

  • Exact Mass: 397.95168
  • Monoisotopic Mass: 397.95170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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